![molecular formula C17H20N2O B4193223 4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B4193223.png)
4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide
Overview
Description
4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide, also known as MPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. MPPB is a selective antagonist of the neuropeptide Y2 receptor (NPY2R), which is involved in the regulation of various physiological processes, including appetite, anxiety, and stress response.
Mechanism of Action
4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide acts as a selective antagonist of the NPY2R, which is primarily expressed in the central nervous system. NPY2R is involved in the regulation of various physiological processes, including appetite, anxiety, and stress response. By blocking the activity of NPY2R, this compound modulates the release of various neurotransmitters, which in turn affects these physiological processes.
Biochemical and physiological effects:
This compound has been shown to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and GABA. It has also been shown to reduce food intake and body weight in animal models. These effects are primarily mediated through the blockade of NPY2R.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide in lab experiments is its selectivity for the NPY2R. This allows researchers to specifically target this receptor and study its effects on various physiological processes. However, one limitation of using this compound is its potential off-target effects, which may interfere with the interpretation of the results.
Future Directions
There are several future directions for research on 4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide. One potential direction is to study its effects on other physiological processes, such as sleep and circadian rhythm. Another direction is to investigate its potential use as an anti-obesity drug in humans. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.
Scientific Research Applications
4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide has been extensively studied for its potential applications in the field of neuroscience. It has been shown to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and gamma-aminobutyric acid (GABA), which are involved in the regulation of mood, anxiety, and stress response. This compound has also been shown to reduce food intake and body weight in animal models, suggesting its potential use as an anti-obesity drug.
properties
IUPAC Name |
4-methyl-N-propyl-N-(pyridin-3-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O/c1-3-11-19(13-15-5-4-10-18-12-15)17(20)16-8-6-14(2)7-9-16/h4-10,12H,3,11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USESFXAXGWGZPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=CN=CC=C1)C(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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